Cas no 2182631-80-5 (5-Bromo-3-isopropyl-1H-pyrazole)

• Product Name: 5-Bromo-3-isopropyl-1H-pyrazole
• CAS No: 2182631-80-5
• MF: C₆H₉BrN₂
• MW: 189.0531
• CID: 5051636
• PubChem ID: 84661818
• Update Time: 2026-02-28

5-Bromo-3-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-isopropyl-1H-pyrazole
• 5-bromo-3-(propan-2-yl)-1H-pyrazole
• EN300-366394
• 2182631-80-5
• G73114
• SCHEMBL19209810
• 3-bromo-5-propan-2-yl-1H-pyrazole

• Inchi： 1S/C6H9BrN2/c1-4(2)5-3-6(7)9-8-5/h3-4H,1-2H3,(H,8,9)
• InChI Key： HRAKNNGOXPQTTB-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])N=1

Computed Properties

• Exact Mass: 187.99491 g/mol
• Monoisotopic Mass: 187.99491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7
• Molecular Weight: 189.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-Bromo-3-isopropyl-1H-pyrazole

5-Bromo-3-isopropyl-1H-pyrazole (CAS No. 2182631-80-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

5-Bromo-3-isopropyl-1H-pyrazole (CAS No. 2182631-80-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the structure, synthesis, and potential applications of 5-Bromo-3-isopropyl-1H-pyrazole, highlighting recent advancements and research findings.

Structure and Physical Properties

5-Bromo-3-isopropyl-1H-pyrazole is a brominated derivative of pyrazole, characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of the bromine atom at the 5-position and the isopropyl group at the 3-position imparts unique chemical and physical properties to this compound. The molecular formula of 5-Bromo-3-isopropyl-1H-pyrazole is C₇H₉BrN₂, with a molecular weight of approximately 197.06 g/mol. It is typically a white crystalline solid with a melting point ranging from 90 to 92°C.

The structural features of 5-Bromo-3-isopropyl-1H-pyrazole make it an attractive candidate for various chemical reactions, particularly in the synthesis of more complex molecules. The bromine atom can serve as a leaving group in substitution reactions, while the isopropyl group provides steric hindrance that can influence the reactivity and selectivity of the molecule.

Synthesis and Preparation

The synthesis of 5-Bromo-3-isopropyl-1H-pyrazole has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-isopropylpyrazole with bromine or a brominating agent such as N-bromosuccinimide (NBS). This method typically proceeds via electrophilic aromatic substitution, where the bromine atom replaces a hydrogen atom on the pyrazole ring.

An alternative synthetic route involves the condensation of 3-isopropylpyrazole with an appropriate bromoalkane in the presence of a base. This method can be more selective and may yield higher purity products. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing 5-Bromo-3-isopropyl-1H-pyrazole, such as using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

Biological Activity and Pharmacological Properties

The biological activity of 5-Bromo-3-isopropyl-1H-pyrazole has been extensively studied due to its potential as a lead compound in drug discovery. Pyrazoles are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the bromine atom can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent research has shown that derivatives of 5-Bromo-3-isopropyl-1H-pyrazole exhibit promising anti-inflammatory, antiviral, and anticancer activities. For example, studies have demonstrated that certain derivatives can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, some derivatives have shown potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

In the field of oncology, 5-Bromo-3-isopropyl-1H-pyrazole-based compounds have been investigated for their ability to induce apoptosis in cancer cells. These compounds can target specific signaling pathways involved in cell proliferation and survival, making them potential candidates for cancer therapy.

Clinical Applications and Future Prospects

The potential clinical applications of 5-Bromo-3-isopropyl-1H-pyrazole-based compounds are diverse and promising. In preclinical studies, these compounds have shown efficacy in treating various diseases, including inflammatory disorders, viral infections, and cancer. However, further research is needed to optimize their pharmacokinetic properties and evaluate their safety profiles in humans.

Ongoing clinical trials are exploring the therapeutic potential of these compounds in different disease settings. For instance, some trials are investigating their use as anti-inflammatory agents for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Other trials are focused on their antiviral properties against emerging viral threats like SARS-CoV-2.

In conclusion, 5-Bromo-3-isopropyl-1H-pyrazole (CAS No. 2182631-80-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features make it an attractive starting point for the development of novel drugs targeting various biological processes. As research continues to advance, it is likely that new derivatives with enhanced therapeutic properties will be discovered, paving the way for innovative treatments in healthcare.